Cas no 1113-59-3 (3-Bromopyruvic acid)

• Product Name: 3-Bromopyruvic acid
• CAS No: 1113-59-3
• MF: C₃H₃BrO₃
• MW: 166.958120584488
• MDL: MFCD00002587
• CID: 40748
• PubChem ID: 87564094
• Update Time: 2025-10-12

3-Bromopyruvic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyruvic acid
• 3-BROMO-2-OXOPROPANOIC ACID
• 3-BROMO-2-OXOPROPIONIC ACID
• BROMOPYRUVIC ACID
• 3-bromo-2-oxo-propanoicaci
• 3-bromopyruvate
• beta-bromopyruvicacid
• bromopyruvate
• bromo-pyruvicaci
• 3-BROMOPYRUVIC ACID CRYSTALLINE
• Bromopyruvicacidhydrate
• 3-BROMO-2-OXOPROPANOICACID(3-BROMOPYRUVICACID)
• 2-Oxo-3-bromopropanoic acid
• 2-Oxo-3-bromopropionic acid
• 3-BROMO-2-OXO-PROPIONIC ACID
• 3-BromopYHuvic acid
• 3-BROMOPYRUVIC ACID HYDRATE
• 3-BROMOPYRUVICACID(3-BROMOPYRUVATE)
• Hexokinase II Inhibitor II, 3-BP
• PROPANOIC ACID,3-BROMO-2-OXO-
• NS00023565
• EN300-67360
• CHEBI:95046
• Bromopyruvic acid; 3-bromo-2-oxopropanoic acid
• Bromopyruvic acid, >=97.0% (T)
• 3-bromo-2-oxopropanoic acid;3-Bromopyruvic acid
• 3-BP
• .beta.-Bromopyruvic acid
• NSC-62343
• EINECS 214-206-5
• NSC 11731
• NSC782120
• FT-0623262
• BRD-K92980438-001-01-7
• Z1079181768
• Bromopyruvicacid
• Hexokinase II Inhibitor II, 3-BP - CAS 1113-59-3
• NSC-11731
• Propanoic acid, 3-bromo-2-oxo-
• J-650255
• 1113-59-3
• BPV
• CS-5517
• NSC11731
• Q3608257
• NSC62343
• 3-BrPA
• MFCD00002587
• Pyruvic acid, bromo-
• HY-19992
• 3-Bromopyruvic acid hydrate,98
• B1153
• SCHEMBL8126
• bromo-2-oxopropanoic acid
• beta-Bromopyruvic acid
• s5426
• AM84337
• AS-16146
• AKOS015892643
• 63JMV04GRK
• NSC 62343
• HMS3866H13
• CCG-266336
• Hexokinase II Inhibitor II;3-BP
• J-511892
• UNII-63JMV04GRK
• BRN 1746786
• 3-Bromo-2-oxopropanoic acid #
• CHEBI:131461
• 3-bromo-2-keto-propionic acid
• NSC-782120
• HMS3741K19
• 3-bromopyruvicacid
• DTXSID7040940
• CHEMBL177837
• NCIOpen2_000241
• BRD-K92980438-001-04-1
• BRD-K92980438-001-03-3
• GLXC-10494
• DA-15474
• FB34045
• 3-BrPA cpd
• DTXCID5020940

• MDL： MFCD00002587
• Inchi： 1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)
• InChI Key： PRRZDZJYSJLDBS-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)=O
• BRN： 1746786

Computed Properties

• Exact Mass: 165.92700
• Monoisotopic Mass: 165.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.7314 (rough estimate)
• Melting Point: 74.0 to 81.0 deg-C
• Boiling Point: 223.4°C at 760 mmHg
• Flash Point: 88.9 °C
• Refractive Index: 1.4650 (estimate)
• Solubility: water: soluble1g/10 mL, clear, colorless
• Water Partition Coefficient: Soluble in water, dimethyl sulfoxide, ethyl acetate and water.
• PSA: 54.37000
• LogP: 0.03500
• Solubility: Soluble

3-Bromopyruvic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S27
• FLUKA BRAND F CODES：19-21
• RTECS：UZ0840000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R20/21/22; R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Bromopyruvic acid

Introduction to 3-Bromopyruvic Acid (CAS No. 1113-59-3)

3-Bromopyruvic acid, with the chemical formula C₃H₂BrO₃, is a significant compound in the field of organic chemistry and biochemistry. Its molecular structure features a pyruvic acid backbone substituted with a bromine atom at the 3-position, making it a valuable intermediate in synthetic chemistry and pharmaceutical research. This compound has garnered attention due to its versatile reactivity and its role in various biochemical pathways.

The CAS number 1113-59-3 uniquely identifies this substance and distinguishes it from other isomers or analogs. As a brominated derivative of pyruvic acid, 3-bromopyruvic acid exhibits distinct chemical properties that make it useful in the synthesis of more complex molecules. Its ability to participate in nucleophilic substitution reactions, particularly at the bromine substituent, allows for the introduction of diverse functional groups, facilitating the development of novel compounds.

In recent years, 3-bromopyruvic acid has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. The bromine atom serves as a handle for further functionalization, enabling chemists to design molecules with specific biological activities.

Moreover, 3-bromopyruvic acid has found relevance in biochemical research, particularly in studying metabolic pathways and enzyme mechanisms. Pyruvic acid itself is a crucial metabolite in cellular respiration, and its derivatives play roles in various biological processes. The introduction of a bromine atom can alter these processes, providing insights into enzyme specificity and substrate recognition. This has led to several studies investigating how 3-bromopyruvic acid interacts with enzymes such as pyruvate dehydrogenase and lactate dehydrogenase.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-bromopyryuvic acid. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at the bromine position, expanding its synthetic toolkit. These transformations have enabled the preparation of complex molecules that mimic natural products or drug candidates. Such developments underscore the importance of 3-bromopyryuvic acid as a building block in modern organic synthesis.

The pharmaceutical industry has also shown interest in 3-bromopyryuvic acid due to its potential as an intermediate in drug development. Researchers have synthesized derivatives of this compound that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, certain analogs have demonstrated efficacy against resistant bacterial strains by inhibiting key enzymatic targets. These findings highlight the therapeutic promise of 3-bromopyryuvic acid and its derivatives.

In addition to its synthetic and pharmaceutical applications, 3-bromopyryuvic acid has been utilized in materials science. Its ability to form coordination complexes with metal ions has led to studies exploring its use as a ligand or catalyst in various chemical transformations. These applications demonstrate the broad utility of 3-bromopyryuvic acid beyond traditional organic synthesis.

The production and handling of 3-bromopyryuvic acid require careful consideration due to its reactivity and potential hazards. While it is not classified as a hazardous material under standard regulations, proper safety protocols must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

Future research directions for 3-bromopyryuvic acid may focus on exploring new synthetic routes and expanding its applications in drug discovery. Advances in computational chemistry could also aid in designing more efficient synthetic strategies for this compound and its derivatives. As our understanding of biochemical pathways continues to grow, the role of intermediates like 3-bromopyryuvic acid is likely to become even more significant.

In conclusion, 3-bromopyryuvic acid (CAS No. 1113-59-3) is a versatile compound with broad applications in organic synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it a valuable tool for chemists and biologists alike. As ongoing research uncovers new possibilities for this compound, its importance is expected to continue growing.